Cas no 1788846-23-0 (2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide)

• Product Name: 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide
• CAS No: 1788846-23-0
• MF: C₁₆H₁₈BrN₃O₂
• MW: 364.23702287674
• CID: 5368783
• Update Time: 2025-06-12

2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide

• Inchi： 1S/C16H18BrN3O2/c17-15-4-2-1-3-14(15)16(21)19-13-9-18-20(11-13)10-12-5-7-22-8-6-12/h1-4,9,11-12H,5-8,10H2,(H,19,21)
• InChI Key： YACUESYIXCUGTR-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2CCOCC2)N=C1)(=O)C1=CC=CC=C1Br

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 442.4±25.0 °C(Predicted)
• pka: 12.27±0.70(Predicted)

Additional information on 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide

Research Briefing on 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide (CAS: 1788846-23-0)

In recent years, the compound 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide (CAS: 1788846-23-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a modulator of key biological targets. The presence of a bromo-substituted benzamide moiety and a tetrahydro-2H-pyran-4-ylmethyl group attached to a pyrazole ring suggests its utility in targeting protein-protein interactions or enzymatic activities.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 1788846-23-0, highlighting its high yield and purity, which are critical for further pharmacological studies. The compound was synthesized via a multi-step process involving the coupling of 2-bromobenzoic acid with 1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-amine, followed by purification using column chromatography. The synthetic approach was optimized to minimize side reactions and improve overall efficiency.

In vitro studies have demonstrated that 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide exhibits promising activity against certain kinase targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound showed selective inhibition of JAK2 kinase with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for the development of JAK2 inhibitors. Molecular docking studies further revealed that the bromo-benzamide group forms critical hydrogen bonds with the kinase's hinge region, while the tetrahydro-2H-pyran-4-ylmethyl group enhances binding affinity through hydrophobic interactions.

Beyond its kinase inhibitory properties, 1788846-23-0 has also been explored for its role in modulating other biological pathways. A recent preprint on bioRxiv highlighted its ability to disrupt the interaction between PD-1 and PD-L1, a key immune checkpoint axis in cancer immunotherapy. The compound's unique structure allows it to bind to the PD-L1 interface, thereby blocking its interaction with PD-1 and potentially enhancing T-cell-mediated tumor cell killing. These findings position 1788846-23-0 as a versatile scaffold for the development of both kinase inhibitors and immune checkpoint modulators.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate moderate solubility and metabolic stability, which may require further structural modifications. Researchers are currently investigating prodrug strategies and formulation approaches to improve its bioavailability and in vivo efficacy. Additionally, toxicity studies are underway to assess its safety profile, a critical step before advancing to preclinical development.

In conclusion, 2-Bromo-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide (CAS: 1788846-23-0) represents a promising chemical entity with diverse therapeutic potential. Its ability to target multiple biological pathways, combined with its synthetic accessibility, makes it a valuable candidate for further drug discovery efforts. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in relevant disease models, paving the way for its potential clinical translation.